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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan compound that has been isolated

from Dragon's blood resin, a substance with a long history of use in traditional medicine.[1][2]

As a member of the flavonoid family, this compound is of interest to the scientific community for

its potential biological activities, which may include antioxidant, anti-inflammatory, and

anticancer properties. These application notes provide detailed protocols for the proper

dissolution of (2S)-5-Methoxyflavan-7-ol to facilitate its use in various research and drug

development applications.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of (2S)-5-Methoxyflavan-7-ol is
essential for its effective use in experimental settings.
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Property Value

Molecular Formula C₁₆H₁₆O₃

Molecular Weight 256.30 g/mol

CAS Number 35290-20-1

Appearance Solid (form may vary)

Storage Store at room temperature in a dry, dark place.

Solubility Data
The solubility of (2S)-5-Methoxyflavan-7-ol is a critical factor in the preparation of stock

solutions for experimental use. Based on available data and the general solubility of flavonoids,

the following table summarizes its solubility in common laboratory solvents.
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Solvent Solubility Concentration Notes

Dimethyl Sulfoxide

(DMSO)
Soluble 10 mM

A common solvent for

creating high-

concentration stock

solutions for in vitro

studies.[3]

Ethanol Moderately Soluble

Not explicitly

quantified, but

flavonoids generally

show good solubility.

May require gentle

heating or sonication

to fully dissolve.

Suitable for many

biological assays.

Methanol Moderately Soluble

Not explicitly

quantified, but

flavonoids generally

show good solubility.

Similar to ethanol, it

can be used for

preparing stock

solutions.

Water Sparingly Soluble
Not recommended for

primary stock solution.

Flavonoids generally

have poor water

solubility. Aqueous

buffers for assays

should contain a low

percentage of the

organic solvent used

for the stock solution.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (2S)-5-Methoxyflavan-7-
ol in DMSO.

Materials:

(2S)-5-Methoxyflavan-7-ol (solid)
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Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Calculate the required mass:

For 1 mL of a 10 mM stock solution, the required mass of (2S)-5-Methoxyflavan-7-ol is
2.563 mg (10 mmol/L * 1 L/1000 mL * 256.30 g/mol * 1000 mg/g).

Weigh the compound:

Carefully weigh out the calculated mass of (2S)-5-Methoxyflavan-7-ol using an analytical

balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Add DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the compound. For

example, add 1 mL of DMSO for a 10 mM solution.

Dissolve the compound:

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) or brief sonication may be used to aid dissolution if

necessary.

Storage:

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles. Protect from light.
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Protocol for Preparation of Working Solutions
For most cell-based assays, the high concentration of DMSO in the stock solution must be

diluted.

Procedure:

Thaw the stock solution:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in the appropriate cell culture medium or

buffer to achieve the desired final concentrations for your experiment.

Important: Ensure that the final concentration of DMSO in the working solution is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing a stock solution and subsequent

working solutions for a typical cell-based assay.

Stock Solution Preparation Working Solution Preparation

Weigh (2S)-5-Methoxyflavan-7-ol Dissolve in DMSO 10 mM Stock Solution
(Store at -20°C)

Serial Dilution in
Cell Culture Medium

Dilute Final Concentrations
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Caption: Workflow for the preparation of (2S)-5-Methoxyflavan-7-ol solutions.

Potential Signaling Pathway
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Based on studies of structurally similar flavonoids, (2S)-5-Methoxyflavan-7-ol may exert its

biological effects, such as anticancer activity, through the induction of apoptosis mediated by

reactive oxygen species (ROS). The following diagram illustrates a plausible signaling cascade.
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Caption: Proposed ROS-mediated intrinsic apoptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

